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Compound of Interest

Compound Name: Methyllycaconitine citrate

Cat. No.: B15623051 Get Quote

Technical Support Center: Methyllycaconitine
Citrate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on addressing solubility issues with methyllycaconitine (MLA)

citrate.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of methyllycaconitine citrate?

A1: The reported solubility of methyllycaconitine citrate varies across suppliers and

experimental conditions. Generally, it is considered soluble in water and Dimethyl Sulfoxide

(DMSO).[1][2][3] However, the exact concentration can differ. For instance, some sources state

solubility up to 100 mM in both water and DMSO[1][2][3], while others report lower aqueous

solubility values such as 50 mg/mL (approximately 57 mM)[4], 42 mg/mL (~48 mM)[5], ≥ 10

mg/ml (~11.4 mM)[6], and even as low as 2.18 mg/mL (~2.49 mM) where sonication and

warming are needed[7]. It is generally reported to be insoluble in ethanol[4].

Q2: I'm having trouble dissolving methyllycaconitine citrate in water. What should I do?

A2: If you are experiencing difficulty dissolving MLA citrate in water, we recommend trying the

following troubleshooting steps:
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Sonication: Use an ultrasonic bath to aid dissolution.[7]

Warming: Gently warm the solution.[7] Be cautious with temperature to avoid degradation.

pH Adjustment: Although the pKa of MLA is not readily available, it is considered a weak

base.[8] Adjusting the pH of the aqueous solution might improve solubility, but this should be

done with care as it may affect your experimental outcomes.

Start with a small amount of solvent: Add a small amount of solvent to the vial to create a

slurry, then gradually add the rest of the solvent while vortexing.

Q3: Is there a recommended solvent for preparing stock solutions?

A3: Both water and DMSO are commonly used for preparing stock solutions.[1][2][3] DMSO is

often preferred for achieving higher, more consistent concentrations, with some suppliers

noting that hygroscopic DMSO can impact solubility and recommend using a fresh, unopened

vial.[7] For cell-based assays where DMSO might be toxic, aqueous solutions are a better

choice. If using water, ensure it is high-purity (e.g., Milli-Q or equivalent).

Q4: How should I store my methyllycaconitine citrate solutions?

A4: For optimal stability, it is recommended to prepare solutions fresh on the day of use.[3] If

storage is necessary, aliquot the stock solution into single-use vials to avoid repeated freeze-

thaw cycles and store at -20°C for up to one month or -80°C for up to six months.[3][7] Before

use, equilibrate the solution to room temperature and ensure no precipitate has formed.[3]
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Issue Possible Cause Recommended Solution

Cloudy or Precipitated Solution
Incomplete dissolution or

precipitation upon storage.

1. Vortex the solution

thoroughly.2. Use a sonicator

to aid dissolution.[7]3. Gently

warm the solution.[7]4. If

precipitation occurred after

storage, ensure the solution is

fully equilibrated to room

temperature before use.

Inconsistent Results Between

Experiments

Degradation of the compound

or variability in solution

concentration.

1. Prepare fresh stock

solutions for each

experiment.2. If using a stored

stock, ensure it has been

stored correctly and that no

precipitation is visible.3. Use a

fresh vial of high-purity solvent

(e.g., new DMSO) for each

stock preparation.[7]

Lower than Expected Potency

Incorrect solution

concentration due to

incomplete dissolution.

1. Visually inspect the solution

for any undissolved particles.2.

Consider preparing the stock

solution in DMSO first to

ensure complete dissolution

before further dilution in

aqueous buffers.

Data Presentation
Table 1: Reported Solubility of Methyllycaconitine Citrate
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Solvent
Reported
Concentration
(mM)

Reported
Concentration
(mg/mL)

Supplier/Sourc
e

Notes

Water 100 87.49

R&D Systems,

BioCrick, Tocris

Bioscience, Hello

Bio

[1][2][3][9]

Water 57.14 50
Selleck

Chemicals
[4]

Water ~48 42 Sigma-Aldrich [5]

Water ≥ 11.4 ≥ 10
Cayman

Chemical
[6]

Water 10 Not specified Abcam [10]

Water 2.49 2.18
MedChemExpres

s

Requires

sonication and

warming[7]

DMSO 100 87.49

R&D Systems,

BioCrick, Tocris

Bioscience, Hello

Bio

[1][2][3][9]

DMSO 114.29 100
Selleck

Chemicals
[4]

DMSO 133.35 116.67
MedChemExpres

s

Requires

sonication;

hygroscopic

DMSO can

impact

solubility[7]

Ethanol Insoluble Insoluble
Selleck

Chemicals
[4]
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Experimental Protocols
Protocol for Preparing a 10 mM Aqueous Stock Solution of Methyllycaconitine Citrate

Materials:

Methyllycaconitine citrate powder

High-purity sterile water (e.g., Milli-Q or equivalent)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure: a. Calculate the required mass of methyllycaconitine citrate for your desired

volume of a 10 mM solution (Molecular Weight: 874.93 g/mol ). For 1 mL, you will need 8.75

mg. b. Weigh the calculated amount of MLA citrate powder and place it in a sterile vial. c.

Add a small volume of high-purity water (e.g., 20% of the final volume) to the vial. d. Vortex

the mixture vigorously for 30-60 seconds to create a slurry. e. Gradually add the remaining

volume of water while continuing to vortex. f. If the powder is not fully dissolved, place the

vial in an ultrasonic bath for 5-10 minutes. g. If solubility issues persist, you may gently warm

the solution in a water bath (e.g., 37°C) for a short period. Avoid excessive heat. h. Once

fully dissolved, the solution should be clear. i. For sterile applications, filter the solution

through a 0.22 µm syringe filter. j. Store the solution as recommended in the FAQ section.
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Caption: Workflow for dissolving methyllycaconitine citrate.
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Methyllycaconitine (MLA) Citrate
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Caption: Antagonistic action of MLA on the α7 nAChR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyllycaconitine citrate | CAS:112825-05-5 | High Purity | Manufacturer BioCrick
[biocrick.com]

2. bio-techne.com [bio-techne.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15623051?utm_src=pdf-body-img
https://www.benchchem.com/product/b15623051?utm_src=pdf-custom-synthesis
https://www.biocrick.com/Methyllycaconitine-citrate-BCC6897.html
https://www.biocrick.com/Methyllycaconitine-citrate-BCC6897.html
https://www.bio-techne.com/p/small-molecules-peptides/methyllycaconitine-citrate_1029
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Methyllycaconitine citrate | nicotinic receptor antagonist | Hello Bio [hellobio.com]

4. selleck.co.jp [selleck.co.jp]

5. Methyllycaconitine Delphiniumbrowniiseeds, =96 HPLC 112825-05-5 [sigmaaldrich.com]

6. caymanchem.com [caymanchem.com]

7. medchemexpress.com [medchemexpress.com]

8. Methyllycaconitine - Wikipedia [en.wikipedia.org]

9. Methyllycaconitine citrate | Nicotinic (α7) Receptors | Tocris Bioscience [tocris.com]

10. Methyllycaconitine citrate (MLA), alpha7 Nicotinic receptor antagonist (CAS 112825-05-
5) | Abcam [abcam.com]

To cite this document: BenchChem. [how to address solubility issues with methyllycaconitine
citrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623051#how-to-address-solubility-issues-with-
methyllycaconitine-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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